2-hydroxy-hexahydro-1H-pyrrolizine-7a-carboxylic acid hydrochloride, Mixture of diastereomers
Overview
Description
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2-hydroxy-hexahydro-1H-pyrrolizine-7a-carboxylic acid hydrochloride involves the reaction of a cyclic amine with an alpha,beta-unsaturated carboxylic acid followed by reduction and hydrolysis.", "Starting Materials": [ "Cyclic amine (e.g. piperidine)", "Alpha,beta-unsaturated carboxylic acid (e.g. crotonic acid)", "Sodium borohydride", "Hydrochloric acid", "Water" ], "Reaction": [ "1. React cyclic amine with alpha,beta-unsaturated carboxylic acid in the presence of a catalyst (e.g. triethylamine) to form the corresponding imine.", "2. Reduce the imine using sodium borohydride to form the corresponding amine.", "3. Hydrolyze the amine using hydrochloric acid to form the carboxylic acid.", "4. React the carboxylic acid with sodium hydroxide to form the corresponding sodium salt.", "5. Acidify the sodium salt with hydrochloric acid to form the hydrochloride salt of the desired compound.", "6. Purify the mixture of diastereomers using chromatography or recrystallization." ] } | |
CAS RN |
2639401-77-5 |
Molecular Formula |
C8H14ClNO3 |
Molecular Weight |
207.7 |
Purity |
95 |
Origin of Product |
United States |
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